Cas no 1261852-53-2 (2-(Chloromethyl)-6-methoxyphenol)

• Product Name: 2-(Chloromethyl)-6-methoxyphenol
• CAS No: 1261852-53-2
• MF: C₈H₉ClO₂
• MW: 172.608861684799
• MDL: MFCD18397187
• CID: 4980708
• PubChem ID: 54301819
• Update Time: 2025-07-25

2-(Chloromethyl)-6-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-(chloromethyl)-6-methoxyphenol
• 2-Hydroxy-3-methoxybenzyl chloride
• 2-(Chloromethyl)-6-methoxyphenol

• MDL： MFCD18397187
• Inchi： 1S/C8H9ClO2/c1-11-7-4-2-3-6(5-9)8(7)10/h2-4,10H,5H2,1H3
• InChI Key： SETGEITWRFVTGH-UHFFFAOYSA-N
• SMILES： ClCC1C=CC=C(C=1O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• XLogP3: 1.9
• Topological Polar Surface Area: 29.5

Additional information on 2-(Chloromethyl)-6-methoxyphenol

Comprehensive Overview of 2-(Chloromethyl)-6-methoxyphenol (CAS No. 1261852-53-2): Properties, Applications, and Industry Insights

2-(Chloromethyl)-6-methoxyphenol (CAS No. 1261852-53-2) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its versatile functional groups. The presence of both chloromethyl and methoxy moieties makes it a valuable intermediate for synthesizing complex molecules. Researchers frequently search for "2-(Chloromethyl)-6-methoxyphenol uses" or "CAS 1261852-53-2 synthesis," reflecting its growing relevance in drug discovery and material science.

From a structural perspective, the compound's phenolic hydroxyl group and electrophilic chloromethyl site enable diverse chemical modifications. This aligns with trending topics like "green chemistry intermediates" and "sustainable synthesis," as industries seek eco-friendly building blocks. Analytical studies highlight its stability under controlled conditions, with HPLC and NMR being common characterization methods—keywords like "1261852-53-2 purity analysis" often appear in technical discussions.

The application spectrum of 2-(Chloromethyl)-6-methoxyphenol spans multiple domains. In pharmaceuticals, it serves as a precursor for bioactive molecules targeting inflammation and microbial resistance—a hotspot given recent global health challenges. Agrochemical formulations leverage its structure for developing crop protection agents, addressing food security concerns. These connections to "drug development intermediates" and "agrochemical innovation" enhance its search visibility.

Manufacturing processes for CAS No. 1261852-53-2 often involve optimized Friedel-Crafts reactions or selective O-methylation techniques. Recent patents emphasize solvent-free or catalytic methods, resonating with queries like "cost-effective synthesis of chloromethyl phenols." Regulatory compliance remains critical; proper handling ensures adherence to REACH and other frameworks without falling under restricted categories.

Emerging research explores the compound's role in advanced material science, particularly in polymer cross-linking and coating technologies. This intersects with industrial demand for "high-performance additives" and "specialty chemicals." Storage recommendations typically suggest inert atmospheres and light-sensitive containers, topics frequently searched alongside "1261852-53-2 stability."

In summary, 2-(Chloromethyl)-6-methoxyphenol (CAS No. 1261852-53-2) represents a dynamic intersection of chemistry and application-driven innovation. Its adaptability to current scientific priorities—from precision medicine to sustainable agriculture—ensures continued relevance. For researchers, understanding its "structure-activity relationships" and "process scalability" remains key to unlocking future potential.